Cas no 52131-67-6 (Benzenamine, 2-(2-imino-4-phenyl-3(2H)-thiazolyl)-)

• Product Name: Benzenamine, 2-(2-imino-4-phenyl-3(2H)-thiazolyl)-
• CAS No: 52131-67-6
• MF: C₁₅H₁₃N₃S
• MW: 267.348821401596
• CID: 360497
• PubChem ID: 12649019
• Update Time: 2025-04-19

Benzenamine, 2-(2-imino-4-phenyl-3(2H)-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-(2-imino-4-phenyl-3(2H)-thiazolyl)-
• 2-(2-imino-4-phenyl-1,3-thiazol-3-yl)aniline
• 2-(2-Imino-4-phenyl-1,3-thiazol-3(2H)-yl)aniline
• 52131-67-6
• DTXSID60505667

• Inchi： 1S/C15H13N3S/c16-12-8-4-5-9-13(12)18-14(10-19-15(18)17)11-6-2-1-3-7-11/h1-10,17H,16H2
• InChI Key： OARXZLUEWWLDKA-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2)N(C1=N)C1C=CC=CC=1N

Computed Properties

• Exact Mass: 267.08319
• Monoisotopic Mass: 267.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• PSA: 53.11